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Compound of Interest

Compound Name: 1-Amino-2-propanol

Proper handling and disposal of 1-Amino-2-propanol are critical for laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to manage this chemical waste responsibly, in accordance
with safety regulations.

Chemical and Physical Properties

Understanding the properties of 1-Amino-2-propanol is the first step in safe handling. Key
guantitative data are summarized below.

Property Value Source

CAS Number 78-96-6

UN Number UN 2735, UN 3259, UN 3267 [11[21[31[4]

Density 0.954 - 0.973 g/cm? at 25°C [2]

Boiling Point 160°C [2]

Melting Point -2°C to 26°C (isomer 2]
dependent)

Flash Point 71°C (closed cup) [2]

Partition Coefficient (log Pow) -0.93
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Adherence to proper operational and disposal plans is mandatory to ensure safety and

compliance.

Personal Protective Equipment (PPE) for Handling and
Disposal

Before handling 1-Amino-2-propanol for disposal, ensure the following PPE is worn:

Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).
Hand Protection: Wear suitable chemical-resistant gloves.[3]

Skin and Body Protection: A complete suit protecting against chemicals is required. The type
of protective equipment must be selected based on the concentration and amount of the
substance at the specific workplace.[2]

Respiratory Protection: In case of vapor or aerosol generation, use a NIOSH (US) or EN 166
(EV) approved respirator.[2]

Spill Containment and Cleanup Protocol

In the event of a spill, follow these steps immediately:

Evacuate and Ventilate: Evacuate the danger area and ensure adequate ventilation. Keep
away from all sources of ignition as vapors can form explosive mixtures with air upon intense
heating.[5]

Contain the Spill: Cover drains to prevent the chemical from entering them. Collect leaking
liquid in sealable containers.[5]

Absorb Remaining Liquid: Use an inert, non-combustible absorbent material such as sand,
earth, or vermiculite to absorb the remaining liquid.[5][6]

Collect Waste: Using spark-proof tools and explosion-proof equipment, collect the absorbed
material and place it into a suitable, closed container for disposal.[5]

Decontaminate: Clean the affected area thoroughly. Wash contaminated clothing before
reuse.[7]
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Step-by-Step Disposal Procedure

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult local, regional, and national regulations for complete and accurate
classification.[1][3] 1-Amino-2-propanol is generally considered a corrosive hazardous waste
(US EPA waste number D002).[6]

e Do Not Dispose in General Waste or Sewer: This product must not be disposed of with
household garbage.[4] Discharge into the environment, including sewage systems, must be
avoided. Neutralization may be required before any potential sewage disposal, but this
should only be done in accordance with local regulations.

o Use Original or Approved Containers: Leave the chemical in its original container if possible.
Do not mix it with other waste. Uncleaned containers should be handled and disposed of as
if they contained the product itself.

o Label Waste Containers: Clearly label the waste container with the chemical name and
associated hazards.

o Store Waste Securely: Store waste containers in a cool, dry, well-ventilated area, away from
incompatible materials like strong oxidizing agents.[1][6] The storage area should be locked
up or accessible only to authorized personnel.[7]

» Engage a Licensed Disposal Company: Contact a licensed professional waste disposal
service to handle the disposal of this material. Surplus and non-recyclable solutions should
be offered to an approved disposal company.[2]

o Approved Disposal Methods: The licensed facility may use one of the following methods:

o Incineration: Dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[2]

o Neutralization and Landfill: The treatment may involve neutralization with a suitable dilute
acid, followed by burial in a landfill specifically licensed to accept chemical and
pharmaceutical wastes.[6]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Amino-2-propanol.

@Z—propanol Waste G@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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